Cas no 2229563-02-2 (2-4-(pentafluoroethyl)phenylpiperidine)

• Product Name: 2-4-(pentafluoroethyl)phenylpiperidine
• CAS No: 2229563-02-2
• MF: C₁₃H₁₄F₅N
• MW: 279.248980998993
• CID: 6429970
• PubChem ID: 165865925
• Update Time: 2025-05-21

2-4-(pentafluoroethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-4-(pentafluoroethyl)phenylpiperidine
• 2-[4-(pentafluoroethyl)phenyl]piperidine
• 2229563-02-2
• EN300-1973865

• Inchi： 1S/C13H14F5N/c14-12(15,13(16,17)18)10-6-4-9(5-7-10)11-3-1-2-8-19-11/h4-7,11,19H,1-3,8H2
• InChI Key： XPBUGKLYBCVANE-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)C1CCCCN1)F

Computed Properties

• Exact Mass: 279.10464026g/mol
• Monoisotopic Mass: 279.10464026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 2-4-(pentafluoroethyl)phenylpiperidine

2-(4-(Pentafluoroethyl)phenyl)piperidine: A Versatile Fluorinated Piperidine Derivative in Modern Chemistry

2-(4-(Pentafluoroethyl)phenyl)piperidine (CAS No. 2229563-02-2) represents an important fluorinated piperidine derivative that has gained significant attention in pharmaceutical and materials science research. This compound, featuring a unique combination of a pentafluoroethyl group and piperidine moiety, offers remarkable chemical properties that make it valuable for various applications. The presence of multiple fluorine atoms contributes to its enhanced metabolic stability and lipophilicity, characteristics highly sought after in modern drug discovery.

The structural features of 2-4-(pentafluoroethyl)phenylpiperidine make it particularly interesting for researchers investigating fluorinated building blocks for medicinal chemistry. Recent trends in pharmaceutical development show increasing demand for fluorine-containing compounds, as evidenced by the growing number of FDA-approved drugs containing fluorine atoms. This compound serves as an excellent intermediate for the synthesis of more complex molecules with potential biological activity, particularly in central nervous system (CNS) targeting compounds.

From a synthetic chemistry perspective, 2-(4-(Pentafluoroethyl)phenyl)piperidine demonstrates excellent stability under various reaction conditions, making it suitable for diverse chemical transformations. The pentafluoroethyl-phenyl group provides unique electronic effects that can influence reaction pathways and product distributions. Researchers have utilized similar structures in developing novel catalysts and ligands for asymmetric synthesis, highlighting the compound's versatility beyond pharmaceutical applications.

The thermal and chemical stability of CAS 2229563-02-2 has prompted investigations into its potential use in materials science. Fluorinated aromatic compounds often exhibit interesting electronic properties that make them candidates for organic electronic materials. The piperidine nitrogen offers a potential site for further functionalization, allowing the creation of customized materials with specific properties. Recent studies have explored similar structures in the development of organic semiconductors and liquid crystals.

Analytical characterization of 2-4-(pentafluoroethyl)phenylpiperidine typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography. The distinctive 19F NMR signature of the pentafluoroethyl group serves as a valuable diagnostic tool for reaction monitoring and purity assessment. These analytical features contribute to the compound's popularity in research settings where precise structural verification is crucial.

In the context of green chemistry, researchers are exploring more sustainable synthetic routes to fluorinated piperidine derivatives. The pharmaceutical industry's growing interest in fluorine-containing drug candidates has driven innovation in fluorination methodologies, with particular attention to atom economy and reduced environmental impact. This compound serves as an important benchmark in evaluating new fluorination techniques and their applicability to complex molecular architectures.

The commercial availability of 2-(4-(Pentafluoroethyl)phenyl)piperidine has increased in recent years, reflecting its growing importance in chemical research. Suppliers typically offer the compound with high purity standards suitable for pharmaceutical applications. Storage recommendations generally emphasize protection from moisture and extreme temperatures to maintain stability, with many researchers opting for inert atmosphere storage for long-term preservation.

Safety considerations for handling CAS 2229563-02-2 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended. Material safety data sheets provide detailed handling instructions, with particular attention to avoiding inhalation of dust and preventing skin contact. These precautions align with general best practices for handling fluorinated organic compounds in research settings.

Recent patent literature reveals growing interest in pentafluoroethyl-containing compounds across multiple industries. The unique properties imparted by the pentafluoroethyl group—including enhanced metabolic stability and membrane permeability—have made derivatives like 2-4-(pentafluoroethyl)phenylpiperidine valuable building blocks in drug discovery programs targeting various disease areas. This trend reflects the broader pharmaceutical industry's focus on fluorinated compounds as privileged structures in medicinal chemistry.

The future research directions for 2-(4-(Pentafluoroethyl)phenyl)piperidine likely include expanded applications in materials science and continued exploration in pharmaceutical development. As computational chemistry methods improve for predicting the effects of fluorination on molecular properties, rational design of new derivatives based on this core structure may accelerate. The compound's combination of a fluorinated aromatic system and basic nitrogen center creates numerous possibilities for structural modification and optimization across different application areas.

From a regulatory perspective, 2-4-(pentafluoroethyl)phenylpiperidine currently falls under standard chemical regulations without special restrictions in most jurisdictions. However, researchers should stay informed about evolving regulations concerning persistent fluorinated compounds, as environmental considerations may influence future handling requirements. Current scientific consensus suggests that this particular structure doesn't raise significant environmental persistence concerns associated with some other fluorinated compounds.

In conclusion, 2-(4-(Pentafluoroethyl)phenyl)piperidine (CAS No. 2229563-02-2) represents a valuable fluorinated building block with diverse applications in pharmaceutical research and materials science. Its unique combination of structural features continues to attract research interest, particularly in the development of bioactive compounds and advanced materials. As synthetic methodologies advance and our understanding of fluorination effects deepens, this compound and its derivatives will likely play increasingly important roles in scientific innovation.